Cas no 29883-16-7 (Neoamygdalin)

Neoamygdalin structure

Product Name:Neoamygdalin

CAS No:29883-16-7

MF:C₂₀H₂₇NO₁₁

MW:457.428487062454

CID:258130

PubChem ID:441462

Update Time:2025-04-19

Neoamygdalin Chemical and Physical Properties

Names and Identifiers

- Benzeneacetonitrile, a-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-, (aS)-
- (S)-Amygdalin
- Amygdalin,L- (8CI)
- Benzeneacetonitrile, a-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-, (S)-
- L-Amygdalin
- Neoamygdalin
- Benzeneacetonitrile, alpha-((6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-, (S)-
- amygdalin
- L-Amylgdalin
- (S)-Amylgdalin
- (S)-2-phenyl-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)acetonitrile
- (2S)-2-phenyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy
- HY-121376
- NS00097557
- MS-28344
- DTXSID701318081
- E88599
- Benzeneacetonitrile, alpha-[(6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy]-, (alphaS)-
- NCGC00385265-01
- 29883-16-7
- (2S)-2-phenyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyacetonitrile
- AKOS040753237
- CS-0081824
- NCGC00385265-01_C20H27NO11_(2S)-{[6-O-(beta-D-Glucopyranosyl)-beta-D-glucopyranosyl]oxy}(phenyl)acetonitrile
- DA-76078
- Inchi： 1S/C20H27NO11/c21-6-10(9-4-2-1-3-5-9)30-20-18(28)16(26)14(24)12(32-20)8-29-19-17(27)15(25)13(23)11(7-22)31-19/h1-5,10-20,22-28H,7-8H2/t10-,11-,12-,13-,14-,15+,16+,17-,18-,19-,20-/m1/s1
- InChI Key： XUCIJNAGGSZNQT-UUGBRMIUSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O)O[C@H](C#N)C1C=CC=CC=1

Computed Properties

Exact Mass: 457.15841068 g/mol
Monoisotopic Mass: 457.15841068 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 32
Rotatable Bond Count: 7
Complexity: 638
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.7
Topological Polar Surface Area: 202
Molecular Weight: 457.4

Experimental Properties

Melting Point: 223-226 °C
Solubility: VERY SOL IN HOT WATER; SLIGHTLY SOL IN ALCOHOL; INSOL IN ETHER, CHLOROFORM; SOL IN HOT ALCOHOL

Neoamygdalin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-121376-5mg	Neoamygdalin	29883-16-7	≥99.0%	5mg	￥4800	2024-04-18
MedChemExpress	HY-121376-10mg	Neoamygdalin	29883-16-7	≥99.0%	10mg	￥7600	2024-04-18
MedChemExpress	HY-121376-1mg	Neoamygdalin	29883-16-7	≥99.0%	1mg	￥2181	2024-04-18
Ambeed	A1504858-5mg	(S)-2-Phenyl-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)acetonitrile	29883-16-7		5mg	$480.0	2024-04-20
Ambeed	A1504858-10mg	(S)-2-Phenyl-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)acetonitrile	29883-16-7		10mg	$760.0	2024-04-20
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	A01_986668-2mg	L-Amygdalin, 98%	29883-16-7	98%	2mg	¥650.00	2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	A01_986668-5mg	L-Amygdalin, 98%	29883-16-7	98%	5mg	¥1400.00	2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	A01_986668-20mg	L-Amygdalin, 98%	29883-16-7	98%	20mg	¥6468.00	2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	A01_9250603-20mg	L-Amygdalin, 98%, from Bitter apricot kernel	29883-16-7	98%	20mg	¥1250.00	2025-04-15

Neoamygdalin Related Literature

1. LXXX.—isoAmygdalin and the resolution of its hepta-acetyl derivative

Frank Tutin J. Chem. Soc. Trans. 1909 95 663
2. CLXVIII.—Synthesis of amygdalin

Ray Campbell,Walter Norman Haworth J. Chem. Soc. Trans. 1924 125 1337